Cas no 4388-56-1 (3-(1,3-Dioxolan-2-yl)propanoic acid)

• Product Name: 3-(1,3-Dioxolan-2-yl)propanoic acid
• CAS No: 4388-56-1
• MF: C₆H₁₀O₄
• MW: 146.141202449799
• MDL: MFCD06209471
• CID: 332227
• PubChem ID: 13030227
• Update Time: 2025-06-14

3-(1,3-Dioxolan-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-Dioxolan-2-yl)propanoic acid
• 1,3-Dioxolane-2-propanoicacid
• 3-[1,3]Dioxolan-2-yl-propionic acid
• AK122521
• 1,3-Dioxolane-2-propionic acid
• FCH851442
• RP00343
• AX8083312
• ST2417326
• AB0041370
• Y9117
• J-510414
• FT-0692049
• CS-W004427
• AKOS006293780
• SCHEMBL2578186
• 3-[1,3]DIOXOLAN-2-YL-PROPIONICACID
• 3-(1 pound not3-Dioxolan-2-yl)propanoic acid
• DTXSID50515710
• EN300-208681
• DS-6712
• 4388-56-1
• SY111394
• MFCD06209471
• AMY9437
• 3-(1,3-Dioxolan-2-yl)propanoicacid

• MDL： MFCD06209471
• Inchi： 1S/C6H10O4/c7-5(8)1-2-6-9-3-4-10-6/h6H,1-4H2,(H,7,8)
• InChI Key： OMRKVBGGCFPFQR-UHFFFAOYSA-N
• SMILES： O1CCOC1CCC(=O)O

Computed Properties

• Exact Mass: 146.05800
• Monoisotopic Mass: 146.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• XLogP3: -0.3

Experimental Properties

• Density: 1.222
• Boiling Point: 246.1°C at 760 mmHg
• Flash Point: 102.6°C
• Refractive Index: 1.457
• PSA: 55.76000
• LogP: 0.22410

3-(1,3-Dioxolan-2-yl)propanoic acid Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxolanes 1,3-dioxolanes

Additional information on 3-(1,3-Dioxolan-2-yl)propanoic acid

Recent Advances in the Application of 3-(1,3-Dioxolan-2-yl)propanoic acid (CAS: 4388-56-1) in Chemical Biology and Pharmaceutical Research

3-(1,3-Dioxolan-2-yl)propanoic acid (CAS: 4388-56-1) has recently emerged as a versatile building block in medicinal chemistry and chemical biology research. This heterocyclic carboxylic acid derivative has attracted significant attention due to its unique structural features that enable diverse synthetic transformations and biological applications. Recent studies have demonstrated its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and prodrug formulations.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility in designing novel HDAC inhibitors. Researchers utilized 3-(1,3-Dioxolan-2-yl)propanoic acid as a masked aldehyde precursor, which allowed for controlled release of the active pharmacophore in tumor microenvironments. The dioxolane protecting group (CAS: 4388-56-1) demonstrated superior stability in physiological conditions compared to traditional acetal protections, while maintaining efficient enzymatic cleavage by tumor-associated esterases.

In pharmaceutical formulation research, a team from MIT reported in ACS Biomaterials Science & Engineering (2024) on using this compound as a linker for pH-responsive drug conjugates. The acid-labile dioxolane ring undergoes selective hydrolysis in acidic environments (pH < 6), making it particularly valuable for targeted drug delivery to acidic tumor tissues or inflammatory sites. The study achieved 85% drug release at pH 5.0 while maintaining excellent stability at physiological pH (7.4).

Metabolic engineering applications have also benefited from this compound. A Nature Chemical Biology publication (2023) described its use as a precursor for unnatural amino acid biosynthesis. The dioxolane moiety served as a bioorthogonal handle for subsequent click chemistry modifications in live cells, enabling new strategies for protein labeling and tracking. This approach demonstrated significantly reduced background signal compared to conventional azide-alkyne cycloadditions.

Recent synthetic methodology developments have expanded the utility of 4388-56-1. Angewandte Chemie (2024) reported a novel photocatalytic decarboxylative coupling protocol using this compound as a radical precursor. The dioxolane group effectively stabilized the intermediate radical species, enabling C-C bond formation with various heteroarenes in yields up to 92%. This methodology has been successfully applied to the synthesis of several drug candidates currently in preclinical evaluation.

From a safety and pharmacokinetic perspective, recent ADMET studies (European Journal of Pharmaceutical Sciences, 2024) have shown that derivatives of 3-(1,3-Dioxolan-2-yl)propanoic acid exhibit favorable metabolic stability profiles. The dioxolane ring demonstrates resistance to first-pass metabolism while maintaining the ability to undergo controlled hydrolysis at target sites. These properties position this scaffold as particularly valuable for oral drug development programs.

Looking forward, the unique properties of 4388-56-1 continue to inspire innovative applications. Current research directions include its use in PROTAC design (where the dioxolane group facilitates brain penetration), as a modular component in DNA-encoded libraries, and as a building block for biodegradable polymers. The compound's versatility across these diverse applications underscores its growing importance in contemporary drug discovery and chemical biology research.